5,6-dimethyl-2-oxo-N-{[(2S)-5-oxo-2-pyrrolidinyl]methyl}-N-(2-pyridinylmethyl)-1,2-dihydro-3-pyridinecarboxamide

• IUPAC Name: 5,6-dimethyl-2-oxo-N-[[(2S)-5-oxopyrrolidin-2-yl]methyl]-N-(pyridin-2-ylmethyl)-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C19H22N4O3/c1-12-9-16(18(25)21-13(12)2)19(26)23(10-14-5-3-4-8-20-14)11-15-6-7-17(24)22-15/h3-5,8-9,15H,6-7,10-11H2,1-2H3,(H,21,25)(H,22,24)/t15-/m0/s1
• InChI Key: BXTLKVXLUACSKV-HNNXBMFYSA-N
• Canonical SMILES: CC1=C(NC(=O)C(=C1)C(=O)N(CC2CCC(=O)N2)CC3=CC=CC=N3)C
• Isomeric SMILES: CC1=C(NC(=O)C(=C1)C(=O)N(C[C@@H]2CCC(=O)N2)CC3=CC=CC=N3)C
• Molecular Formula: C19H22N4O3
• Molecular Weight: 354.4 g/mol

Description

5,6-dimethyl-2-oxo-N-{[(2S)-5-oxo-2-pyrrolidinyl]methyl}-N-(2-pyridinylmethyl)-1,2-dihydro-3-pyridinecarboxamide is a useful research compound. Its molecular formula is C19H22N4O3 and its molecular weight is 354.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 354.16919058 g/mol and the complexity rating of the compound is 668. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Researchers have developed various synthetic strategies for compounds with complex structures, including polyamides and heterocyclic compounds, which serve as a foundation for understanding the applications of the specified compound. For example, Faghihi and Mozaffari (2008) synthesized new polyamides through direct polycondensation reactions involving aromatic diamines and a monomer containing pyridyl moiety, highlighting the importance of pyridine derivatives in polymer science for creating materials with desired thermal and solubility properties (Faghihi & Mozaffari, 2008).

Applications in Polymer Science

The synthesized compounds have shown promise in polymer science, where their incorporation into polymer chains can significantly alter the materials' thermal stability, solubility, and mechanical properties. For instance, Liaw et al. (2001) demonstrated the synthesis of new soluble polyamides containing phthalimide pendent groups, showcasing how specific functional groups contribute to the polymers' enhanced thermal properties and solubility in various solvents (Liaw et al., 2001).

Molecular Structure Analysis

Additionally, studies on the molecular structure and crystallography of related compounds, such as those conducted by Shearer, Twiss, and Wade (1980), provide insights into the complex interactions and geometries that can be expected in compounds with similar structural motifs. Their work on dimethylindium-pyridine-2-carbaldehyde oximate elucidates the coordination chemistry and potential reactivity of pyridine derivatives in organometallic contexts (Shearer, Twiss, & Wade, 1980).

Advanced Material Applications

The research into compounds containing pyridine and related heterocyclic structures has implications for advanced materials, such as those with specific optical, electronic, or thermal properties. The development of fluorinated polyamides with pyridine and sulfone moieties, as reported by Xiao-Ling Liu and colleagues (2013), exemplifies the potential of these compounds in the microelectronic industry due to their low dielectric constants and high thermal stability (Xiao-Ling Liu et al., 2013).